Cas no 2229084-17-5 (3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine
• CAS No: 2229084-17-5
• MF: C₁₄H₁₄F₂N₂
• MW: 248.271170139313
• CID: 6342049
• PubChem ID: 165668520
• Update Time: 2025-10-29

3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine
• 2229084-17-5
• EN300-1939594
• [3,3-difluoro-1-(quinolin-2-yl)cyclobutyl]methanamine

• Inchi： 1S/C14H14F2N2/c15-14(16)7-13(8-14,9-17)12-6-5-10-3-1-2-4-11(10)18-12/h1-6H,7-9,17H2
• InChI Key： ZEKPNMDSPOFPQR-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC3C=CC=CC=3N=2)(CN)C1)F

Computed Properties

• Exact Mass: 248.11250478g/mol
• Monoisotopic Mass: 248.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine (CAS No. 2229084-17-5)

3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine, identified by the CAS number 2229084-17-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclobutyl backbone substituted with fluorine atoms and an attached quinoline moiety. The presence of these functional groups imparts distinct chemical properties and potential biological activities, making it a subject of intense study for its therapeutic applications.

The molecular structure of 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine is meticulously designed to explore the intersection of fluorine chemistry and heterocyclic pharmacophores. The fluorine atoms at the 3-position of the cyclobutyl ring contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Simultaneously, the quinoline ring, a well-known scaffold in medicinal chemistry, is recognized for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties.

In recent years, there has been a surge in research focusing on quinoline derivatives due to their versatility in modulating various biological pathways. The incorporation of a cyclobutyl group into the quinoline framework introduces additional conformational flexibility, which can enhance binding affinity to target proteins. This structural innovation has opened new avenues for developing novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine is its potential as a lead compound for drug discovery. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The fluorine substituents are particularly noteworthy, as they have been shown to enhance binding interactions by increasing the compound's hydrophobicity and reducing metabolic degradation.

The quinoline moiety in 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine is particularly interesting from a pharmacological perspective. Quinolines have a long history in medicine, with several clinically used drugs derived from this scaffold. For instance, chloroquine and quinine are well-known examples of quinoline-based compounds that have played crucial roles in treating malaria. The structural modification in 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine aims to leverage these established biological activities while introducing novel mechanisms of action.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine with high precision. Molecular docking studies have revealed that this compound can interact with specific pockets on target proteins, suggesting its potential as an inhibitor or modulator. These insights are invaluable for designing next-generation drugs that are more selective and potent.

The synthesis of 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in overcoming these hurdles. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine but also provide insights into scalable processes for other fluorinated heterocycles.

The pharmacokinetic properties of 3,3-difluoro-1-(quinolin-2-yl)cyclobutylmethanamine are another area of active investigation. The presence of fluorine atoms can influence absorption, distribution, metabolism, and excretion (ADME) profiles significantly. Understanding these properties is essential for optimizing drug formulations and ensuring therapeutic efficacy. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable bioavailability and stability under physiological conditions.

In conclusion, 3,3-difluoro-1-(quinolin-2 -y l)cyc lob ut ylmeth an am ine (CAS No . 2229084 -17 -5 ) represents a promising candidate for further development as a therapeutic agent . Its unique structural features , combined with its predicted biological activities , make it an attractive molecule for medicinal chemists . As research continues to uncover new applications for fluorinated quinolines , compounds like 3 , 3 -dif luoro -1 -( quino lin -2 -y l )cyc lobu t ylmeth an am ine are poised to play a significant role in addressing unmet medical needs . p >